Methyl 5-(((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[7-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C22H20N4O6S/c1-25-18-16(20(27)26(2)22(25)29)19(33-11-14-9-10-15(32-14)21(28)31-4)24-17(23-18)12-5-7-13(30-3)8-6-12/h5-10H,11H2,1-4H3
• InChI Key: OLIRJIZPBDYJML-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC4=CC=C(O4)C(=O)OC)C(=O)N(C1=O)C
• Molecular Formula: C22H20N4O6S
• Molecular Weight: 468.5 g/mol

Description

Methyl 5-(((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C22H20N4O6S and its molecular weight is 468.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds derived from similar complex molecules showcases their potential application in creating new therapeutic agents. For instance, the synthesis of benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines has been explored for their anti-inflammatory and analgesic properties. These synthetic pathways demonstrate the chemical flexibility and utility of such compounds in generating pharmacologically active agents with potential applications in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antiprotozoal Agents

Related compounds have been synthesized and evaluated for their antiprotozoal activities. The development of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines illustrates the role of such molecules in discovering new treatments for protozoal infections. These studies have identified compounds with potent in vitro and in vivo activities against Trypanosoma and Plasmodium species, indicating the potential for developing new antiprotozoal drugs (Ismail et al., 2004).

Photochemical Preparation and Applications

The photochemical preparation of heterocycles, such as dimethylaminophenylfurans and pyrroles, from related compounds highlights their use in synthesizing photoactive materials. These materials could have applications in developing new photodynamic therapies or materials with specific light-absorbing properties. The process involves the heterolytic cleavage of bonds under light exposure, leading to highly regio- and chemoselective synthesis routes (Guizzardi et al., 2000).

Antibacterial Activity

The synthesis of pyrimidines based on reactions with furan derivatives has been investigated for their antibacterial activities. This research direction underscores the antimicrobial potential of compounds derived from complex molecules like the one . Notably, some synthesized compounds have shown high antibacterial activity against specific bacterial strains, suggesting their use in developing new antibacterial agents (Verbitskiy et al., 2021).